Cas no 928207-02-7 (ErbB2 Inhibitor II)

• Product Name: ErbB2 Inhibitor II
• CAS No: 928207-02-7
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 5583652
• PubChem ID: 86261224
• Update Time: 2025-05-22

ErbB2 Inhibitor II Chemical and Physical Properties

Names and Identifiers

• ErbB2 Inhibitor II
• 928207-02-7
• ErbB2 Inhibitor II - CAS 928207-02-7 - Calbiochem
• SCHEMBL17969160
• BDBM50200766
• PD181721
• 4-(3-phenoxylphenyl)-5-cyano-2H-1,2,3-triazole
• DB-185332
• CHEMBL428206
• 5-(4-Phenoxyphenyl)-2h-1,2,3-triazole-4-carbonitrile

• Inchi： 1S/C15H14N4O/c16-10-14-15(18-19-17-14)11-6-8-13(9-7-11)20-12-4-2-1-3-5-12/h1-9,14-15,17-19H
• InChI Key： HMCHLSPVUJXKBV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C(C#N)NNN1

Computed Properties

• Exact Mass: 266.11676108g/mol
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.1Ų

Additional information on ErbB2 Inhibitor II

Recent Advances in ErbB2 Inhibitor II (928207-02-7): A Comprehensive Research Brief

ErbB2 Inhibitor II, with the chemical identifier 928207-02-7, has emerged as a promising therapeutic agent in the field of oncology, particularly for cancers driven by ErbB2 (HER2) receptor overexpression. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this inhibitor.

One of the key advancements in the understanding of ErbB2 Inhibitor II is its selective inhibition of the ErbB2 tyrosine kinase, which plays a critical role in cell proliferation and survival. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in HER2-positive breast cancer models. The compound’s ability to bind irreversibly to the kinase domain of ErbB2 has been confirmed through crystallographic studies, providing a structural basis for its high specificity and potency.

Pharmacokinetic studies have further highlighted the favorable properties of 928207-02-7, including its oral bioavailability and prolonged half-life, which make it a suitable candidate for clinical development. Recent phase I clinical trials have reported manageable toxicity profiles and preliminary evidence of antitumor activity in patients with advanced HER2-positive malignancies. These findings underscore the potential of ErbB2 Inhibitor II as a next-generation targeted therapy.

In addition to its standalone therapeutic potential, researchers are exploring combination therapies involving ErbB2 Inhibitor II and other targeted agents or immunotherapies. Preclinical data suggest synergistic effects when combined with PI3K inhibitors or immune checkpoint inhibitors, opening new avenues for overcoming resistance mechanisms in HER2-driven cancers. Such combinatorial approaches are currently being evaluated in ongoing clinical trials.

Despite these promising developments, challenges remain, including the need for biomarkers to predict response and resistance to ErbB2 Inhibitor II. Recent studies have identified potential genetic and proteomic markers that could guide patient stratification and optimize treatment outcomes. Furthermore, efforts are underway to develop next-generation analogs with improved pharmacokinetic and safety profiles.

In conclusion, ErbB2 Inhibitor II (928207-02-7) represents a significant advancement in the treatment of HER2-positive cancers. Its unique mechanism of action, combined with favorable pharmacokinetics and emerging clinical data, positions it as a valuable tool in the oncologist’s arsenal. Future research should focus on optimizing its use in combination therapies and identifying predictive biomarkers to maximize its therapeutic potential.